Cas no 14246-53-8 (N-Octanoylglycine)

• Product Name: N-Octanoylglycine
• CAS No: 14246-53-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD00154701
• CID: 49693
• PubChem ID: 84290
• Update Time: 2025-06-10

N-Octanoylglycine Chemical and Physical Properties

Names and Identifiers

• 2-Octanamidoacetic acid
• N-(1-Oxooctyl)glycine
• 2-(Octanoylamino)acetic acid
• Caprylylglycine
• N-Octanoylglycine
• N-caprylyl glycine
• N-n-octanoylglycine
• Capryloylglycine
• Octanoyl glycine
• Einecs 238-122-3
• CAPRYLOYL GLYCIN
• N-Capryloylglycine
• N-Octanoylglycine-d2
• Glycine, N-(1-oxooctyl)-
• 2-octanoylaminoacetic acid
• CAPRYLOYL GLYCINE [WHO-DD]
• N-(1-oxooctyl)-Glycine
• 8TY5YO42NJ
• N-octanoyl-Glycine
• DB-021980
• 14246-53-8
• Z362780008
• EC 238-122-3
• NS00002293
• octanoylglycine
• EN300-114896
• AKOS009254081
• CS-0152288
• 2-(octylamino)acetic acid
• BS-24906
• N-Octanoylglycine, analytical reference material
• E75778
• SCHEMBL125481
• DTXSID9065736
• Lipacide C 8G
• CHEBI:74099
• Capryloyl glycine
• Q27144409
• UNII-8TY5YO42NJ

• MDL： MFCD00154701
• Inchi： 1S/C10H19NO3/c1-2-3-4-5-6-7-9(12)11-8-10(13)14/h2-8H2,1H3,(H,11,12)(H,13,14)
• InChI Key： SAVLIIGUQOSOEP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)NCC(=O)O

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.93860

N-Octanoylglycine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids

Additional information on N-Octanoylglycine

Comprehensive Guide to N-Octanoylglycine (CAS No. 14246-53-8): Properties, Applications, and Research Insights

N-Octanoylglycine (CAS No. 14246-53-8), a specialized acylglycine derivative, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also referred to as octanoyl glycine, is a conjugate of glycine and octanoic acid, forming a key intermediate in metabolic pathways. Its molecular formula, C₁₀H₁₉NO₃, and molecular weight of 201.26 g/mol make it a subject of interest for researchers exploring lipid metabolism and skin barrier function.

In recent years, the demand for N-Octanoylglycine has surged, particularly in the cosmetics and dermatology sectors. This aligns with the growing consumer focus on skincare science and natural moisturizing factors (NMFs). Studies suggest that N-Octanoylglycine may play a role in maintaining skin hydration by modulating the production of ceramides, a hot topic in anti-aging research. Its compatibility with biodegradable formulations also makes it relevant to the clean beauty movement, a trend dominating search queries in 2024.

From a biochemical perspective, N-Octanoylglycine is classified as a fatty acid-glycine conjugate, a group of compounds increasingly studied for their diagnostic potential in metabolic disorders. Researchers have identified its presence in urine as a potential biomarker for mitochondrial fatty acid oxidation defects, a frequent search term among medical professionals. The compound's detection via mass spectrometry techniques has become a standard practice in clinical laboratories investigating inborn errors of metabolism.

The synthesis of N-Octanoylglycine typically involves the amidation reaction between glycine and octanoyl chloride under controlled conditions. This process highlights the compound's relevance in organic synthesis methodologies, another area receiving substantial online searches from chemistry students and professionals. Recent advancements in green chemistry have explored enzymatic routes for its production, addressing the pharmaceutical industry's push toward sustainable manufacturing practices.

In pharmaceutical applications, N-Octanoylglycine derivatives are being investigated for their potential as prodrug candidates. This aligns with current industry focus on drug delivery optimization, a frequently searched topic in medicinal chemistry forums. The compound's amphiphilic nature allows for improved solubility profiles of hydrophobic active ingredients, making it valuable in formulation science. Patent literature reveals growing interest in its use for enhancing transdermal absorption, particularly for topical therapeutics.

Analytical characterization of N-Octanoylglycine employs techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in commercial production, addressing common search queries about compound purity verification. The compound typically appears as a white crystalline powder with a melting point range of 98-102°C, properties frequently documented in chemical databases and material safety data sheets.

Emerging research directions for N-Octanoylglycine include its potential role in microbiome modulation, a trending topic in both scientific literature and public health discussions. Preliminary studies suggest it may influence the growth of specific cutaneous microbiota, connecting it to the popular search term "skin-gut axis." Additionally, its presence in certain fermented foods has sparked interest in nutraceutical applications, another area seeing increased online engagement.

From a commercial availability standpoint, N-Octanoylglycine is supplied by specialty chemical manufacturers in various purity grades (typically 95-99%). This information responds to frequent search queries about chemical sourcing and bulk procurement. Storage recommendations generally advise keeping the compound in airtight containers at 2-8°C, with considerations for chemical stability that align with laboratory best practices often searched by researchers.

The regulatory status of N-Octanoylglycine varies by application, with cosmetic uses generally approved under INCI nomenclature guidelines. This addresses common questions about ingredient compliance in personal care formulations. Its safety profile, as documented in toxicological assessments, shows low irritation potential, making it suitable for dermatological testing protocols frequently discussed in cosmetic science communities.

Future perspectives on N-Octanoylglycine research may focus on its potential in personalized medicine approaches, particularly in metabolic profiling. This connects to the rising trend of precision diagnostics in healthcare. Furthermore, its structural analogs are being explored for bioactive material development, responding to growing interest in functional biomolecules across multiple industries.